N,N-diethyl-4-(2-((2-fluorobenzyl)thio)-4,5-dihydro-1H-imidazole-1-carbonyl)benzenesulfonamide

• IUPAC Name: N,N-diethyl-4-[2-[(2-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazole-1-carbonyl]benzenesulfonamide
• InChI: InChI=1S/C21H24FN3O3S2/c1-3-24(4-2)30(27,28)18-11-9-16(10-12-18)20(26)25-14-13-23-21(25)29-15-17-7-5-6-8-19(17)22/h5-12H,3-4,13-15H2,1-2H3
• InChI Key: IIZJODRHVQTRCQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)N2CCN=C2SCC3=CC=CC=C3F
• Molecular Formula: C21H24FN3O3S2
• Molecular Weight: 449.6 g/mol

Description

“N,N-diethyl-4-(2-((2-fluorobenzyl)thio)-4,5-dihydro-1H-imidazole-1-carbonyl)benzenesulfonamide” is a complex organic compound. Its molecular formula is C21H24FN3O3S2 and it has an average mass of 449.562 Da.

Scientific Research Applications

Synthesis and Bioactivity Studies

A series of new sulfonamides, including structures similar to the specified compound, were synthesized and tested for their cytotoxicity, tumor specificity, and potential as carbonic anhydrase (CA) inhibitors. Some derivatives demonstrated interesting cytotoxic activities, crucial for further anti-tumor activity studies, and showed strong inhibition of human cytosolic isoforms hCA I and II, highlighting their therapeutic potential in cancer treatment (Gul et al., 2016).

Photodynamic Therapy Applications

New zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing Schiff base showed high singlet oxygen quantum yields, indicating their potential as Type II photosensitizers for cancer treatment in photodynamic therapy. These compounds possess good fluorescence properties and photodegradation quantum yields, essential for effective photodynamic therapy applications (Pişkin et al., 2020).

Crystal Structure Analysis

The crystal structures of closely related compounds to the specified chemical were investigated, providing insights into their packing patterns and intermolecular interactions. This research helps in understanding the relationship between structure and activity, which is crucial for designing more effective drugs (Suchetan et al., 2015).

Selective Discrimination of Thiophenols

Research on developing highly selective detection techniques for toxic benzenethiols over biologically active aliphatic thiols led to the creation of a new design of reaction-based fluorescent probes. These probes, incorporating benzenesulfonamide groups, offer tunable spectroscopic properties and high selectivity, demonstrating their potential in environmental and biological sciences (Wang et al., 2012).

Carbonic Anhydrase Inhibition for Glaucoma Treatment

A new series of thioureido-substituted sulfonamides showed potent inhibitory properties against several carbonic anhydrase isozymes, including CA I, II, and XII. Some derivatives were very effective in reducing elevated intraocular pressure in a rabbit model of glaucoma, highlighting their potential in developing new treatments for this condition (Mincione et al., 2005).